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Compound of Interest

Compound Name: 2,5-Thiophenedicarboxylic acid

Cat. No.: B147516

Essential Safety and Handling Guide for 2,5-
Thiophenedicarboxylic Acid

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of 2,5-Thiophenedicarboxylic acid (CAS No: 4282-31-9).[1] It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Identifier and Hazard Summary
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Identifier Value

Chemical Name 2,5-Thiophenedicarboxylic Acid
CAS Number 4282-31-9

Molecular Formula C6H404S

Molecular Weight 172.16 g/mol [2][3]

Causes skin irritation (H315), Causes serious
Hazard Statements eye irritation (H319), May cause respiratory
irritation (H335).[2][4][5]

Signal Word Warning[1][2][3]

GHS Pictogram GHSO07 (Exclamation Mark)[4]

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls and Location Preparation:
o Work in a well-ventilated area.[6]

o Use a local exhaust ventilation system or a chemical fume hood to minimize dust or aerosol
generation.[1]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[6]

2. Personal Protective Equipment (PPE) Protocol:

o Eye and Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6] A
face shield may be necessary if there is a risk of splashing.[1]

o Hand Protection: Wear appropriate protective gloves.[1]

o Respiratory Protection: For operations that may generate dust, use a dust mask or respirator
(such as a type N95) approved by NIOSH/MSHA or compliant with European Standard EN
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136.[3][5]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[1][6] In situations requiring it, protective boots are also recommended.[1]

. Chemical Handling:

Avoid all contact with skin, eyes, and clothing.[1]

Do not breathe in the dust.[6]

Weigh and handle the solid material in a way that minimizes dust dispersion.[1]

Keep the container tightly closed when not in use.[1][6]

Wash hands and face thoroughly after handling the chemical.[1][6]

. Storage:

Store in a cool, dark, and well-ventilated place.[1][6]

Keep the container tightly closed.[1][6]

Store away from incompatible materials, such as strong oxidizing agents.[1][6]

Emergency Procedures
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Exposure Route First Aid Measures

Move the victim to fresh air and keep them at
rest in a comfortable breathing position. If the

Inhalation . .
person feels unwell, seek medical attention.[1]

[6]

Immediately remove all contaminated clothing.

) Wash the affected skin with plenty of soap and

Skin Contact o ) .
water. If skin irritation occurs, get medical advice

or attention.[1][6]

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to

Eye Contact do so, and continue rinsing for at least 15
minutes. If eye irritation persists, seek medical
attention.[1][6]

Rinse the mouth with water. Do not induce
Ingestion vomiting. Seek medical attention if you feel
unwell.[6][7]

Disposal Plan

. Spill Management:

[EEN

o Ensure adequate ventilation and wear the appropriate PPE.
e Avoid generating dust.

o Carefully sweep up the spilled solid material and collect it into a sealed, airtight container for
disposal.[1]

o Promptly dispose of the collected material according to regulations.[1]
2. Waste Disposal:

o Dispose of contents and containers in accordance with all federal, state, and local
regulations.[1][6]
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» Consult your local or regional authorities for specific disposal guidance.[1]

» One possible method of disposal is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1] Do not
empty into drains.[6]

** workflows**
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Safe Handling Workflow for 2,5-Thiophenedicarboxylic Acid

Preparation

Engineering Controls:
- Fume Hood
- Eyewash Station

Wear Appropriate PPE:
- Goggles
- Gloves
- Lab Coat
- Respirator (if needed)

Handling
/

Weighing and Transfer:
- Minimize Dust Generation

Use in Experiment

T
[
i
If Spill Occurs
1

Spill & Waste Disposal

Post-Handling
\

Spill Management:
Decontaminate Work Area - Wear PPE
- Sweep into Sealed Container

Dispose Waste

Y

Waste Disposal:
- Consult Local Regulations
- Chemical Incineration

Wash Hands Thoroughly

A\

Store in Cool, Dark Place
(Tightly Closed Container)

Click to download full resolution via product page

Caption: Safe Handling Workflow for 2,5-Thiophenedicarboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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